Cas no 1361479-71-1 (2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol)

2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol is an electron-deficient heterocyclic compound characterized by a pyridine ring substituted at positions 2 and 5 with hydroxy and methoxy groups (derived from pyridine-5-methanol), respectively, and at position 3 with a perchlorophenyl moiety. Its structure offers potential advantages for specific synthetic applications and as a ligand due to the electron-withdrawing nature of both the hydroxy/methoxy groups (moderately electron-donating but positioned ortho-electronically) and particularly the perchlorophenyl substituent, which imparts significant electron deficiency and potentially enhances chemical stability compared to less electron-withdrawing phenyl groups. This unique combination of substituents contributes to its distinct reactivity profile suitable for targeted chemical transformations or applications requiring specific electronic properties within certain media.

2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol structure

1361479-71-1 structure

Product Name:2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol

CAS No:1361479-71-1

MF:C₁₂H₆Cl₅NO₂

MW:373.446538448334

CID:4920187

Update Time:2025-06-16

2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol
- Inchi： 1S/C12H6Cl5NO2/c13-7-6(8(14)10(16)11(17)9(7)15)5-1-4(3-19)2-18-12(5)20/h1-2,19H,3H2,(H,18,20)
- InChI Key： LDJFRWLCVUWUML-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=C(C=1C1C(NC=C(CO)C=1)=O)Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 451
XLogP3: 3.6
Topological Polar Surface Area: 49.3

2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001947-250mg	2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol	1361479-71-1	97%	250mg	666.40 USD	2021-06-09
Alichem	A024001947-500mg	2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol	1361479-71-1	97%	500mg	1,019.20 USD	2021-06-09
Alichem	A024001947-1g	2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol	1361479-71-1	97%	1g	1,797.60 USD	2021-06-09

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Additional information on 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol

Introduction to 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol (CAS No. 1361479-71-1)

2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol, with the CAS number 1361479-71-1, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring, a hydroxyl group, and a perchlorophenyl moiety. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The molecular formula of 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol is C₁₄H₁₀ClO₃, and its molecular weight is approximately 279.68 g/mol. The compound's structure is notable for its aromatic nature and the presence of multiple functional groups, which can influence its chemical reactivity and biological activity. The hydroxyl group, in particular, can participate in hydrogen bonding and other intermolecular interactions, while the perchlorophenyl moiety can affect the compound's lipophilicity and electronic properties.

In recent years, 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol has also been explored for its potential neuroprotective properties. Research has indicated that this compound can reduce oxidative stress and protect neurons from damage caused by reactive oxygen species (ROS). This neuroprotective activity is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic properties of 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows low toxicity in animal models, which is an important consideration for drug development.

In terms of synthetic methods, several routes have been developed to produce 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol. One common approach involves the reaction of 3-chloroanisole with 2-hydroxypyridine in the presence of a suitable catalyst. This method yields high purity product with good yields, making it suitable for large-scale production. Another synthetic route involves the coupling of 3-perchlorophenylboronic acid with 2-hydroxypyridine using palladium-catalyzed cross-coupling reactions.

The stability of 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol under various conditions has also been evaluated. The compound is stable at room temperature and under normal storage conditions but may degrade when exposed to high temperatures or strong acids or bases. Proper storage conditions are essential to maintain its integrity and ensure consistent performance in both research and clinical settings.

In conclusion, 2-Hydroxy-3-(perchlorophenyl)pyridine-5-methanol (CAS No. 1361479-71-1) is a promising compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its anti-inflammatory and neuroprotective properties, makes it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.